Cas no 6099-86-1 (cyclohexylmethyl chloroformate)
6099-86-1 structure
Product Name:cyclohexylmethyl chloroformate
CAS No:6099-86-1
MF:C8H13ClO2
MW:176.640621900558
MDL:MFCD24141267
CID:513951
PubChem ID:80195
Update Time:2025-04-19
cyclohexylmethyl chloroformate Chemical and Physical Properties
Names and Identifiers
-
- Carbonochloridic acid,cyclohexylmethyl ester
- (2S,4S,5R,6R)-5-acetamido-4-hydroxy-2-(4-methyl-2-oxochromen-7-yl)oxy-6-[(2R)-1,2,3-trihydroxypropyl]oxane-2-carboxylic acid
- cyclohexylmethyl chloroformate
- cyclohexylmethyl carbonochloridate
-
- MDL: MFCD24141267
- Inchi: 1S/C8H13ClO2/c9-8(10)11-6-7-4-2-1-3-5-7/h7H,1-6H2
- InChI Key: AOQONNCNKUWWRI-UHFFFAOYSA-N
- SMILES: ClC(=O)OCC1CCCCC1
Computed Properties
- Exact Mass: 176.06049
- Monoisotopic Mass: 176.060407
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 130
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3
- XLogP3: 3.5
Experimental Properties
- Density: 1.111
- Boiling Point: 224.3°C at 760 mmHg
- Flash Point: 73.8°C
- Refractive Index: 1.461
- PSA: 26.3
cyclohexylmethyl chloroformate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C993873-10mg |
cyclohexylmethyl chloroformate |
6099-86-1 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C993873-50mg |
cyclohexylmethyl chloroformate |
6099-86-1 | 50mg |
$ 160.00 | 2022-06-06 | ||
| TRC | C993873-100mg |
cyclohexylmethyl chloroformate |
6099-86-1 | 100mg |
$ 250.00 | 2022-06-06 | ||
| Chemenu | CM463930-250mg |
cyclohexylmethyl chloroformate |
6099-86-1 | 95%+ | 250mg |
$294 | 2023-02-02 | |
| Chemenu | CM463930-500mg |
cyclohexylmethyl chloroformate |
6099-86-1 | 95%+ | 500mg |
$529 | 2023-02-02 | |
| Chemenu | CM463930-1g |
cyclohexylmethyl chloroformate |
6099-86-1 | 95%+ | 1g |
$696 | 2023-02-02 | |
| Enamine | EN300-220728-0.05g |
cyclohexylmethyl chloroformate |
6099-86-1 | 95% | 0.05g |
$149.0 | 2023-09-16 | |
| Enamine | EN300-220728-0.1g |
cyclohexylmethyl chloroformate |
6099-86-1 | 95% | 0.1g |
$221.0 | 2023-09-16 | |
| Enamine | EN300-220728-0.25g |
cyclohexylmethyl chloroformate |
6099-86-1 | 95% | 0.25g |
$315.0 | 2023-09-16 | |
| Enamine | EN300-220728-0.5g |
cyclohexylmethyl chloroformate |
6099-86-1 | 95% | 0.5g |
$501.0 | 2023-09-16 |
cyclohexylmethyl chloroformate Related Literature
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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